Cas no 139351-45-4 (Benzoquinolinone)

• Product Name: Benzoquinolinone
• CAS No: 139351-45-4
• Molecular Formula: UNSPECIFIED
• Molecular Weight: 195.21666
• CID: 96649
• PubChem ID: 12539195

Benzoquinolinone Properties

Names and Identifiers

• Benzoquinolinone
• 1H-benzo[h]quinolin-2-one
• benzoquinolone
• DTXSID60501765
• 139351-45-4
• AKOS013464228
• HYDROXYBENZOQUINOLINE
• Benzo[h]quinolin-2(1H)-one
• SCHEMBL237720

• InChIKey： UIWLITBBFICQKW-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H9NO/c15-12-8-7-10-6-5-9-3-1-2-4-11(9)13(10)14-12/h1-8H,(H,14,15)
• SMILES： O=C1C=CC2=C(C3=CC=CC=C3C=C2)N1

Computed Properties

• Exact Mass: 195.06847
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 195.068413911g/mol
• Heavy Atom Count: 15
• Complexity: 297
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1